N-{1-benzyl-2-[4-(2,5-dimethylphenyl)-1-piperazinyl]-2-oxoethyl}-2-furamide

• IUPAC Name: N-[1-[4-(2,5-dimethylphenyl)piperazin-1-yl]-1-oxo-3-phenylpropan-2-yl]furan-2-carboxamide
• InChI: InChI=1S/C26H29N3O3/c1-19-10-11-20(2)23(17-19)28-12-14-29(15-13-28)26(31)22(18-21-7-4-3-5-8-21)27-25(30)24-9-6-16-32-24/h3-11,16-17,22H,12-15,18H2,1-2H3,(H,27,30)
• InChI Key: BMINLVMURFZXRO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2CCN(CC2)C(=O)C(CC3=CC=CC=C3)NC(=O)C4=CC=CO4
• Molecular Formula: C26H29N3O3
• Molecular Weight: 431.5 g/mol

Description

N-{1-benzyl-2-[4-(2,5-dimethylphenyl)-1-piperazinyl]-2-oxoethyl}-2-furamide, also known as BF-1, is a novel chemical compound that has gained significant interest in the scientific community due to its potential medical applications. BF-1 is a furan derivative and belongs to the family of piperazine compounds.

Mechanism of Action

The mechanism of action of N-{1-benzyl-2-[4-(2,5-dimethylphenyl)-1-piperazinyl]-2-oxoethyl}-2-furamide is not fully understood. However, studies have suggested that it acts as a modulator of the GABAergic system, which is involved in the regulation of anxiety, depression, and epilepsy. This compound has also been found to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the inflammatory response.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). This compound has also been found to have analgesic effects by reducing pain sensitivity. In addition, it has been shown to have anxiolytic effects by reducing anxiety-like behavior in animal models.

Advantages and Limitations for Lab Experiments

N-{1-benzyl-2-[4-(2,5-dimethylphenyl)-1-piperazinyl]-2-oxoethyl}-2-furamide has several advantages for lab experiments. It is relatively easy to synthesize and has been shown to have low toxicity. It is also stable under normal laboratory conditions. However, there are also some limitations to its use in lab experiments. This compound has poor solubility in water, which can make it difficult to administer in experiments. In addition, its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on N-{1-benzyl-2-[4-(2,5-dimethylphenyl)-1-piperazinyl]-2-oxoethyl}-2-furamide. One area of interest is its potential use in the treatment of epilepsy. Further studies are needed to determine the optimal dosage and administration of this compound for this application. Another area of interest is its potential use in the treatment of anxiety and depression. Studies are needed to determine the efficacy of this compound in treating these disorders and to determine the optimal dosage and administration. Finally, further studies are needed to elucidate the mechanism of action of this compound and to determine its potential use in other medical applications.

Scientific Research Applications

N-{1-benzyl-2-[4-(2,5-dimethylphenyl)-1-piperazinyl]-2-oxoethyl}-2-furamide has been the subject of extensive research due to its potential medical applications. Studies have shown that this compound has anti-inflammatory, analgesic, and anxiolytic effects. It has also been found to have anticonvulsant properties and can be used in the treatment of epilepsy. This compound has also been studied for its potential use in the treatment of depression and anxiety disorders.